Cas no 2680759-57-1 (3-bromo-6-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid)

• Product Name: 3-bromo-6-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid
• CAS No: 2680759-57-1
• MF: C₁₁H₁₁BrN₂O₄
• MW: 315.120042085648
• CID: 5634991
• PubChem ID: 165927456
• Update Time: 2025-10-25

3-bromo-6-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680759-57-1
• 3-bromo-6-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-2-carboxylic acid
• EN300-28292907
• 3-bromo-6-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid

• Inchi： 1S/C11H11BrN2O4/c1-3-6-18-11(17)14(2)8-5-4-7(12)9(13-8)10(15)16/h3-5H,1,6H2,2H3,(H,15,16)
• InChI Key： BQOBZFKOFQXEFS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=NC=1C(=O)O)N(C(=O)OCC=C)C

Computed Properties

• Exact Mass: 313.99022g/mol
• Monoisotopic Mass: 313.99022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.7Ų

Additional information on 3-bromo-6-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid

Introduction to 3-bromo-6-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid (CAS No. 2680759-57-1)

3-bromo-6-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid, with the CAS number 2680759-57-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a bromo substituent, a methyl ester, and an allyl ether moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The pyridine ring is a fundamental building block in many biologically active molecules due to its aromaticity and ability to form hydrogen bonds. The presence of the bromo substituent at the 3-position of the pyridine ring can influence the compound's reactivity and selectivity in various chemical reactions. Additionally, the methyl(prop-2-en-1-yloxy)carbonylamino group at the 6-position adds complexity and functionality, making this compound a promising candidate for drug discovery and development.

Recent studies have explored the potential of 3-bromo-6-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-bromo-6-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

Another area of interest is its potential as an anti-inflammatory agent. Inflammation is a critical component of many diseases, including arthritis and inflammatory bowel disease. Preclinical studies have indicated that 3-bromo-6-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid can reduce inflammatory markers such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This makes it a valuable lead compound for developing new anti-inflammatory drugs.

The synthesis of 3-bromo-6-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the bromination of a substituted pyridine followed by functionalization with the methyl(prop-2-en-1-yloxy)carbonylamino group. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize this process, making it more efficient and scalable for industrial production.

In terms of pharmacokinetics, 3-bromo-6-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid has shown favorable properties. It exhibits good solubility in both aqueous and organic solvents, which facilitates its absorption and distribution in biological systems. Additionally, its metabolic stability has been evaluated using in vitro models, demonstrating that it remains active over extended periods without significant degradation.

To further understand its biological activities, extensive in vitro and in vivo studies have been conducted. Cell-based assays have revealed that 3-bromo-6-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid can effectively target specific cellular pathways involved in disease progression. For example, it has been shown to inhibit the activation of microglia, which are key players in neuroinflammation. In animal models, this compound has demonstrated efficacy in reducing symptoms associated with neurodegenerative diseases and inflammatory conditions.

The safety profile of 3-bromo-6-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid is also an important consideration for its potential therapeutic use. Preclinical toxicology studies have indicated that it has a favorable safety margin with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-bromo-6-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid (CAS No. 2680759-57-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.